Cas no 2034487-91-5 (N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylcyclopropanecarboxamide)

• Product Name: N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylcyclopropanecarboxamide
• CAS No: 2034487-91-5
• Molecular Formula: C₁₃H₁₇N₃O₃S
• Molecular Weight: 295.35738158226
• CID: 6176318
• PubChem ID: 92111450

N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylcyclopropanecarboxamide Properties

Names and Identifiers

• N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylcyclopropanecarboxamide
• 2034487-91-5
• F6510-0842
• N-[2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]cyclopropanecarboxamide
• N-[2-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]cyclopropanecarboxamide
• AKOS026692318
• N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)cyclopropanecarboxamide

• InChIKey： JWLAHJWDMGYNHO-UHFFFAOYSA-N
• Inchi： 1S/C13H17N3O3S/c1-15-11-4-2-3-5-12(11)16(20(15,18)19)9-8-14-13(17)10-6-7-10/h2-5,10H,6-9H2,1H3,(H,14,17)
• SMILES： S1(N(C)C2C=CC=CC=2N1CCNC(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 295.09906259g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 295.09906259g/mol
• Heavy Atom Count: 20
• Complexity: 484
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids